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Compound of Interest

Compound Name: MI-888 free base

CAS No.: 1303607-59-1

Cat. No.: B609029

Get Quote

Part 1: Executive Summary & Compound Identity
Critical Distinction: This document refers exclusively to MI-888, the potent small-molecule

MDM2 inhibitor (Spirooxindole derivative) used in cancer research.[1][2]

Note: Do not confuse this compound with industrial sealants or coatings often labeled "888"

(e.g., DOWSIL™ 888).

MI-888 is a highly potent, orally active inhibitor of the MDM2-p53 protein-protein interaction (

).[1][2][3][4] It functions by binding to the p53 pocket on MDM2, restoring wild-type p53 activity
and inducing apoptosis in tumor cells. Due to its nanomolar potency and mechanism of action
involving cell cycle regulation, it must be handled as a High Potency Active Pharmaceutical
Ingredient (HPAPI).
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Property Data Notes

Chemical Name MI-888 (Free Base) Spirooxindole class

Molecular Weight ~548.45 g/mol
Verification required per

specific batch CoA

Physical State Solid powder Off-white to yellow

Solubility
DMSO (

50 mg/mL)
Insoluble in water/PBS

Storage -20°C (Desiccated) Protect from light and moisture

Part 2: Hazard Identification & SDS Interpretation[5]
While specific Safety Data Sheets (SDS) vary by vendor, the pharmacological class of MI-888

dictates specific GHS classifications. You must treat the substance as hazardous until proven

otherwise.

Anticipated GHS Classifications
Reproductive Toxicity (Category 1B/2):

Mechanism:[5][6] Activation of p53 in developing tissues can lead to embryonic lethality or

defects.

Statement: Suspected of damaging fertility or the unborn child.[7]

Specific Target Organ Toxicity (Repeated Exposure):

Target: Hematopoietic system (common with p53 activators).

Acute Toxicity (Oral/Dermal):

Likely Category 3 or 4. Treat as toxic if swallowed.
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The following diagram outlines the decision logic for handling MI-888 based on its hazard

profile.

MI-888 Handling Request

Verify Form: Free Base vs. Salt

Assess Hazard (MDM2 Inhibitor)

Is it Powder?

Is it Solubilized?

No

Mandatory: Biosafety Cabinet / Fume Hood

Yes (High Risk)

PPE: Double Nitrile Gloves, N95/P100, Goggles

Lower Inhalation Risk

Select Solvent: DMSO (Anhydrous)

Click to download full resolution via product page

Figure 1: Risk Assessment Workflow. Handling powder requires strict engineering controls to

prevent aerosolization.
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Part 3: Handling Protocols
Engineering Controls

Powder Handling: Must be performed in a Class II Biological Safety Cabinet (BSC) or a

chemical fume hood. Static electricity can cause the light powder to disperse; use an anti-

static gun if available.

Weighing: Use a high-precision analytical balance inside the containment hood. If the

balance cannot be moved, solubilize the entire vial content (see Section 3.3) to avoid

weighing solid powder.

Personal Protective Equipment (PPE)
Respiratory: N95 or P100 respirator if working outside a hood (not recommended).

Dermal: Double gloving (Nitrile). Change outer gloves immediately after contact with solvent.

Ocular: Chemical safety goggles.

Reconstitution Protocol (Standard Stock: 10 mM)
MI-888 Free Base is hydrophobic. Do not attempt to dissolve directly in aqueous buffers (PBS,

Media), as it will precipitate.

Materials:

MI-888 Solid (e.g., 5 mg)

Anhydrous DMSO (Dimethyl Sulfoxide), sterile filtered.

Vortex mixer.

Step-by-Step:

Calculate Volume: Determine the volume of DMSO required for a 10 mM stock.

Example: For 5 mg MI-888 (MW ~548.45):

Addition: Add the calculated volume of DMSO to the vial.
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Dissolution: Vortex vigorously for 30-60 seconds. Inspect visually. The solution should be

clear and yellow/off-white.

Troubleshooting: If particles persist, warm the solution to 37°C for 2-3 minutes or sonicate

briefly.

Aliquot: Dispense into single-use aliquots (e.g., 20-50

) to avoid freeze-thaw cycles.

Storage: Store aliquots at -20°C or -80°C. Stable for >6 months.

Dilution for Cell Culture (The "Self-Validating" Step)
To ensure the compound remains in solution during experiments, use a Serial Dilution method.

Protocol:

Intermediate Dilution: Dilute the 10 mM DMSO stock 1:10 or 1:100 in DMSO first (not water)

to create working stocks (e.g., 100

).

Final Step: Add the working stock to the cell culture media.

Critical Rule: Keep the final DMSO concentration

(v/v) to avoid solvent toxicity.

Validation: Check the media under a microscope after addition. If you see

crystals/precipitate, the data is invalid.

MI-888 Solid Add Anhydrous DMSO
Calc Vol 10 mM Master Stock

(Clear Solution)
Vortex/Sonicate

Aliquot & Freeze
(-20°C)Storage

Dilute in Media
(Keep DMSO < 0.5%)

Experiment

Click to download full resolution via product page
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Figure 2: Reconstitution and Dilution Logic. Always maintain DMSO solubility before aqueous

introduction.

Part 4: Emergency Response & Waste Disposal[9]
Accidental Exposure

Eye Contact: Rinse cautiously with water for 15 minutes. Remove contact lenses.[7][8][9]

Seek medical attention (bring the SDS/CoA).

Skin Contact: Wash with soap and water.[8] Do not use ethanol/solvents on skin (increases

absorption).

Inhalation: Move to fresh air. Support breathing if necessary.

Spill Cleanup
Evacuate the immediate area if powder is aerosolized.

PPE: Wear double gloves, gown, and respirator.

Containment: Cover spill with a damp paper towel (to prevent dust) or absorbent pad (for

liquids).

Decontamination: Clean area with 10% bleach followed by 70% ethanol.

Disposal: Place all waste in a sealed biohazard/chemical waste bag labeled "Cytotoxic/High

Potency."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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